ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane

• IUPAC Name: ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane
• InChI: InChI=1S/C20H38O11.C12H22O11.C2H6O2/c1-21-9-11-13(23-3)15(24-4)18(27-7)20(30-11)31-14-12(10-22-2)29-19(28-8)17(26-6)16(14)25-5;13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17;3-1-2-4/h11-20H,9-10H2,1-8H3;3-20H,1-2H2;3-4H,1-2H2/t11-,12-,13-,14-,15+,16+,17-,18-,19-,20+;3-,4-,5-,6+,7-,8-,9-,10-,11-,12+;/m00./s1
• InChI Key: JTWZVKMWOCBJEV-KLLFFGQPSA-N
• Canonical SMILES: COCC1C(C(C(C(O1)OC2C(OC(C(C2OC)OC)OC)COC)OC)OC)OC.C(CO)O.C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Isomeric SMILES: COC[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)O[C@H]2[C@@H](O[C@@H]([C@H]([C@@H]2OC)OC)OC)COC)OC)OC)OC.C(CO)O.C([C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)O[C@H]2[C@@H](O[C@@H]([C@H]([C@@H]2O)O)O)CO)O)O)O)O
• Molecular Formula: C34H66O24
• Molecular Weight: 858.9 g/mol
• CAS RN: 9032-42-2

Description

Ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane is a useful research compound. Its molecular formula is C34H66O24 and its molecular weight is 858.9 g/mol. The purity is usually 95%.
The exact mass of the compound ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane is 858.39440297 g/mol and the complexity rating of the compound is 884. Its Medical Subject Headings (MeSH) category is 1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Stabilizing; Viscosity controlling. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethane-1,2-diol;(2S,3R,4R,5S,6R)-2-(hydroxymethyl)-6-[(2S,3R,4S,5S,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol;(2S,3S,4R,5S,6S)-2,3,4-trimethoxy-6-(methoxymethyl)-5-[(2R,3S,4R,5S,6S)-3,4,5-trimethoxy-6-(methoxymethyl)oxan-2-yl]oxyoxane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solubility in Ethanol-Water Solutions Research has shown that the solubility of various saccharides, including those similar in structure to the complex compound , changes in ethanol-water solutions. These findings are vital for applications in pharmaceuticals and food sciences where solvent characteristics are crucial (Gong, Wang, Zhang, & Qu, 2012).

Density and Viscosity of Aqueous Solutions The densities and viscosities of sugar alcohol aqueous solutions, including similar structured compounds, have been studied. This research is significant for applications in formulation science and industrial processing (Zhu, Ma, & Zhou, 2010).

Synthesis of Stereoisomers and Analogs Synthesis of optically active pentaacetates and other stereoisomers from glucose-derived synthons demonstrates the compound's potential in stereochemistry and drug design. Such synthetic processes are key in developing new pharmaceuticals and complex organic molecules (Tadano et al., 1987).

C-linked Disaccharide Mimetics Studies in synthesizing C-linked disaccharide analogues from dipyranones illustrate the compound's role in developing new classes of biomimetics. These findings are important in biochemistry and medicinal chemistry for novel therapeutic agents (Harding et al., 2003).

Role in Diabetes Management Research indicates that certain similar structured compounds play a role in regulating blood glucose levels, highlighting their potential in diabetes treatment. This discovery is significant for medical research and pharmaceutical development (Muthusamy & Krishnasamy, 2016).